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N-acetyl-9-deoxyneuraminic acid N-acetyl-9-deoxyneuraminic acid
Brand Name: Vulcanchem
CAS No.: 117193-36-9
VCID: VC0045451
InChI: InChI=1S/C11H19NO8/c1-4(13)8(16)9-7(12-5(2)14)6(15)3-11(19,20-9)10(17)18/h4,6-9,13,15-16,19H,3H2,1-2H3,(H,12,14)(H,17,18)/t4-,6+,7-,8-,9-,11+/m1/s1
SMILES: CC(C(C1C(C(CC(O1)(C(=O)O)O)O)NC(=O)C)O)O
Molecular Formula: C11H19NO8
Molecular Weight: 293.27 g/mol

N-acetyl-9-deoxyneuraminic acid

CAS No.: 117193-36-9

Main Products

VCID: VC0045451

Molecular Formula: C11H19NO8

Molecular Weight: 293.27 g/mol

N-acetyl-9-deoxyneuraminic acid - 117193-36-9

CAS No. 117193-36-9
Product Name N-acetyl-9-deoxyneuraminic acid
Molecular Formula C11H19NO8
Molecular Weight 293.27 g/mol
IUPAC Name (2S,4S,5R,6R)-5-acetamido-6-[(1R,2R)-1,2-dihydroxypropyl]-2,4-dihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C11H19NO8/c1-4(13)8(16)9-7(12-5(2)14)6(15)3-11(19,20-9)10(17)18/h4,6-9,13,15-16,19H,3H2,1-2H3,(H,12,14)(H,17,18)/t4-,6+,7-,8-,9-,11+/m1/s1
Standard InChIKey HTPINWISPUXEEO-RXPPVQSPSA-N
Isomeric SMILES C[C@H]([C@H]([C@H]1[C@@H]([C@H](C[C@](O1)(C(=O)O)O)O)NC(=O)C)O)O
SMILES CC(C(C1C(C(CC(O1)(C(=O)O)O)O)NC(=O)C)O)O
Canonical SMILES CC(C(C1C(C(CC(O1)(C(=O)O)O)O)NC(=O)C)O)O
Synonyms N-acetyl-9-deoxyneuraminic acid
NA-9-DNAA
PubChem Compound 3082834
Last Modified Nov 11 2021
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